Cas no 2137736-11-7 (Imidazo[1,2-a]pyridine-3-carbonitrile, 8-bromo-6-methyl-)

• Product Name: Imidazo[1,2-a]pyridine-3-carbonitrile, 8-bromo-6-methyl-
• CAS No: 2137736-11-7
• MF: C₉H₆BrN₃
• MW: 236.068040370941
• MDL: MFCD31450693
• CID: 5154553
• Update Time: 2025-06-07

Imidazo[1,2-a]pyridine-3-carbonitrile, 8-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carbonitrile, 8-bromo-6-methyl-
• 8-bromo-6-methylimidazo[1,2-a]pyridine-3-carbonitrile

• MDL： MFCD31450693
• Inchi： 1S/C9H6BrN3/c1-6-2-8(10)9-12-4-7(3-11)13(9)5-6/h2,4-5H,1H3
• InChI Key： YXHAHMMRPFZHLS-UHFFFAOYSA-N
• SMILES： C12=NC=C(C#N)N1C=C(C)C=C2Br

Additional information on Imidazo[1,2-a]pyridine-3-carbonitrile, 8-bromo-6-methyl-

Introduction to Imidazo[1,2-a]pyridine-3-carbonitrile, 8-bromo-6-methyl- (CAS No. 2137736-11-7)

Imidazo[1,2-a]pyridine-3-carbonitrile, 8-bromo-6-methyl- (CAS No. 2137736-11-7) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both bromo and methyl substituents in its structure enhances its chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The imidazo[1,2-a]pyridine scaffold is a fused ring system consisting of an imidazole ring and a pyridine ring, which together create a unique electronic and steric environment. This structural feature is crucial for its interaction with biological targets, particularly enzymes and receptors involved in various cellular processes. The 8-bromo-6-methyl substituents play a pivotal role in modulating the compound's pharmacokinetic properties and enhancing its binding affinity to specific biological targets.

In recent years, there has been a surge in research focused on developing novel imidazopyridine derivatives as potential drug candidates. These compounds have shown promise in treating a variety of diseases, including cancer, infectious diseases, and neurological disorders. The CAS No. 2137736-11-7 identifier ensures precise identification and traceability of this compound in research and industrial settings.

One of the most compelling aspects of Imidazo[1,2-a]pyridine-3-carbonitrile, 8-bromo-6-methyl, is its versatility as a building block in drug discovery. The nitrile group at the 3-position provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. Additionally, the bromo substituent at the 8-position serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing more complex molecular architectures.

Recent studies have highlighted the potential of this compound in developing inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous physiological processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that can disrupt these interactions, researchers aim to develop novel therapeutic strategies. The unique structure of Imidazo[1,2-a]pyridine-3-carbonitrile, 8-bromo-6-methyl, makes it an attractive candidate for such endeavors.

The synthesis of Imidazo[1,2-a]pyridine-3-carbonitrile, 8-bromo-6-methyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, this compound has also shown promise in materials science. The imidazopyridine scaffold can be incorporated into polymers and coatings to enhance their thermal stability and mechanical properties. The presence of bromo and methyl groups can further modify the material's characteristics, making it suitable for specialized applications.

The growing interest in Imidazo[1,2-a]pyridine derivatives has led to several patents being filed by pharmaceutical companies exploring their therapeutic potential. These patents often highlight novel synthetic routes and applications that leverage the unique properties of these compounds. As research continues to uncover new biological activities and mechanisms of action, the demand for high-quality intermediates like Imidazo[1,2-a]pyridine-3-carbonitrile, 8-bromo-6-methyl, is expected to rise.

Quality control and characterization are essential aspects when working with such specialized compounds. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the identity and purity of Imidazo[1,2-a]pyridine-3-carbonitrile, 8-bromo-6-methyl. These methods ensure that researchers receive consistent and reliable material for their experiments.

The future prospects for Imidazo[1,2-a]pyridine derivatives are bright, with ongoing research aimed at expanding their therapeutic applications and optimizing their synthetic pathways. Collaborative efforts between academia and industry are crucial in driving innovation in this field. As new discoveries are made regarding the biological activities of these compounds, they are likely to play an increasingly important role in the development of next-generation drugs.